Cas no 181066-90-0 (3H-Pyrazole-3-thione,5-[4-(1,1-dimethylethyl)phenyl]-2,4-dihydro-4,4-dimethyl-2-propyl-)

• Product Name: 3H-Pyrazole-3-thione,5-[4-(1,1-dimethylethyl)phenyl]-2,4-dihydro-4,4-dimethyl-2-propyl-
• CAS No: 181066-90-0
• MF: C₁₈H₂₆N₂S
• MW: 302.477443218231
• CID: 1377790
• Update Time: 2024-08-16

3H-Pyrazole-3-thione,5-[4-(1,1-dimethylethyl)phenyl]-2,4-dihydro-4,4-dimethyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazole-3-thione,5-[4-(1,1-dimethylethyl)phenyl]-2,4-dihydro-4,4-dimethyl-2-propyl-
• 3H-Pyrazole-3-thione, 5-[4-(1,1-dimethylethyl)phenyl]-2,4-dihydro-4,4-dimethyl-2-propyl-

• Inchi： 1S/C18H26N2S/c1-7-12-20-16(21)18(5,6)15(19-20)13-8-10-14(11-9-13)17(2,3)4/h8-11H,7,12H2,1-6H3
• InChI Key： YWUUYCBBUCTFMW-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(C(C)(C)C)C=C2)C(C)(C)C(=S)N1CCC

Computed Properties

• Exact Mass: 302.18188

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 373.8±35.0 °C(Predicted)
• PSA: 15.6
• pka: 0.66±0.60(Predicted)